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Compound of Interest

Compound Name:
3,6-Dichloropyridazine-4-

carboxylic acid

Cat. No.: B042499 Get Quote

An In-depth Technical Guide to the Safe Handling of 3,6-Dichloropyridazine-4-carboxylic
Acid

Introduction
3,6-Dichloropyridazine-4-carboxylic acid is a halogenated heterocyclic compound

increasingly utilized as a key building block in medicinal chemistry and drug development.[1][2]

Its unique structure, featuring a pyridazine core substituted with two chlorine atoms and a

carboxylic acid group, makes it a versatile synthon for creating novel bioactive molecules,

including those with antimicrobial properties.[3] However, the very reactivity that makes this

compound valuable also necessitates a thorough understanding and implementation of

rigorous safety protocols.

This guide is designed for researchers, scientists, and drug development professionals. It

moves beyond a simple recitation of safety data sheet (SDS) information to provide a deeper,

field-proven perspective on risk assessment, hazard mitigation, and emergency preparedness.

Our objective is to empower laboratory personnel with the knowledge to handle this chemical

not just safely, but with scientific foresight, ensuring both personal safety and the integrity of

their research.

Section 1: Chemical and Physical Identity
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A foundational aspect of laboratory safety is a comprehensive understanding of the material's

identity and physical properties. This information is the cornerstone of a preliminary risk

assessment, influencing everything from storage conditions to the selection of appropriate

personal protective equipment (PPE). For instance, knowing that this compound is a solid

helps in anticipating the primary exposure risk—inhalation of dust during weighing and transfer

operations.

Identifier Value Source

Chemical Name
3,6-Dichloropyridazine-4-

carboxylic acid
[4]

CAS Number 51149-08-7 [5][6]

Molecular Formula C₅H₂Cl₂N₂O₂ [4][5]

Molecular Weight 192.99 g/mol [4][5]

Synonyms
3,6-Dichloro-4-

pyridazinecarboxylic acid
[6]

Physical Property Value Source

Appearance Off-white solid [5]

Melting Point 142 °C (with decomposition) [1][2]

Purity Typically ≥98% [1]

Section 2: Hazard Identification and Risk
Assessment
3,6-Dichloropyridazine-4-carboxylic acid is classified under the Globally Harmonized

System (GHS) with specific hazard warnings that demand careful consideration. The primary

risks are associated with acute toxicity and irritation.[5]
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GHS Classification Details

Pictogram GHS07 (Exclamation Mark)

Signal Word Warning

Hazard Statements

H302: Harmful if swallowed.[5] H315: Causes

skin irritation.[1][5] H319: Causes serious eye

irritation.[1][5] H335: May cause respiratory

irritation.[1][5]

Hazard Classes

Acute Toxicity, Oral (Category 4) Skin Irritation

(Category 2) Serious Eye Irritation (Category 2)

Specific Target Organ Toxicity – Single

Exposure (Category 3, Respiratory System)

Expertise Insight: Deconstructing the Hazards The hazards presented by this molecule are a

direct consequence of its chemical structure. The carboxylic acid group imparts acidity, which

contributes to its irritant properties. The chlorinated pyridazine core, while essential for its

synthetic utility, means that thermal decomposition can release toxic and corrosive gases like

hydrogen chloride and nitrogen oxides.[5][7] Therefore, risk assessment must extend beyond

simple contact hazards to include potential reactions and decomposition products.

The following diagram outlines a logical workflow for conducting an initial risk assessment

before handling this compound.
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Phase 1: Pre-Experiment Analysis

Phase 2: Risk Evaluation

Phase 3: Control Implementation

Identify Compound:
3,6-Dichloropyridazine-4-carboxylic acid

Review SDS & Literature:
Gather Hazard Data (H302, H315, H319, H335)

Analyze Experimental Protocol:
Identify key handling steps (weighing, dissolution, reaction)

Assess Exposure Routes:
Inhalation (dust), Dermal, Ocular, Ingestion

Evaluate Quantities & Concentrations:
Small scale (mg) vs. Large scale (g)

Consider Reaction Conditions:
Heat, pressure, incompatible reagents

Select Engineering Controls:
Chemical Fume Hood

Define Administrative Controls:
SOPs, Designated Area

Specify PPE:
Gloves, Goggles, Lab Coat

Proceed with Experiment

Click to download full resolution via product page

Caption: Logical workflow for initial risk assessment.
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Section 3: The Hierarchy of Controls: Safe Handling
and Engineering Practices
Effective safety management relies on the "Hierarchy of Controls," a framework that prioritizes

the most effective measures for mitigating risk.

Elimination / Substitution
(Most Effective)

Engineering Controls
(e.g., Chemical Fume Hood)

Decreasing Effectiveness

Administrative Controls
(e.g., SOPs, Training)

Decreasing Effectiveness

Personal Protective Equipment (PPE)
(e.g., Gloves, Goggles)

(Least Effective)

Decreasing Effectiveness

Click to download full resolution via product page

Caption: Hierarchy of Controls for risk mitigation.

Elimination/Substitution: In targeted research, eliminating or substituting a required building

block like this is often not feasible.

Engineering Controls: This is the primary and most critical line of defense. All handling of 3,6-
Dichloropyridazine-4-carboxylic acid solid and its solutions must be performed within a

certified chemical fume hood.[7] This is non-negotiable.
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Causality: The compound is a known respiratory irritant (H335).[5] A fume hood provides

constant airflow to capture and exhaust dust and vapors, preventing them from entering

the operator's breathing zone. It is the only reliable method to control this hazard at the

source.

Administrative Controls: These are the procedures and practices that reinforce safety.

Designated Areas: Clearly label a specific area within the fume hood for handling this

compound to prevent cross-contamination.

Safe Work Practices: Always wash hands thoroughly after handling.[5] Do not eat, drink, or

smoke in the laboratory.[5]

Personal Protective Equipment (PPE): PPE is the final barrier between the researcher and

the chemical. It does not eliminate the hazard, but it protects against exposure when other

controls fail.

PPE Type Specification Rationale

Hand Protection
Nitrile gloves (inspect before

use).

Protects against skin irritation

(H315). Proper removal

technique is crucial to avoid

contaminating skin.[8]

Eye Protection
Tight-sealing safety goggles or

a face shield.

Protects against serious eye

irritation (H319) from splashes

or airborne dust.[7]

Body Protection
A full-length laboratory coat,

closed-toed shoes.

Prevents contact with clothing

and skin. A chemically resistant

apron may be required for

larger quantities.

Respiratory
NIOSH/MSHA-approved N95

respirator.

Required if working outside a

fume hood (not recommended)

or during spill cleanup where

dust may be generated.[1][7]
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Section 4: Standard Operating Procedures for Use
and Storage
Protocol 1: Weighing and Preparing a Solution

This protocol is designed to minimize dust generation and exposure.

Preparation: Don all required PPE (gloves, goggles, lab coat). Ensure the chemical fume

hood sash is at the appropriate working height.

Staging: Place an analytical balance, weigh paper/boat, spatula, beaker, and the chosen

solvent inside the fume hood.

Tare: Place the weigh paper on the balance and tare it.

Transfer: Slowly open the reagent bottle. Use a clean spatula to carefully transfer the desired

amount of the off-white solid to the weigh paper. Avoid any sudden movements that could

create dust. Close the reagent bottle immediately.

Dissolution: Carefully transfer the weighed solid into the beaker. Use the target solvent to

rinse the weigh paper into the beaker to ensure a complete quantitative transfer. Add the

remaining solvent and stir until dissolved.

Cleanup: Dispose of the used weigh paper and any contaminated items in a designated solid

hazardous waste container inside the fume hood.

Decontamination: Wipe down the spatula and the balance surface with a damp cloth before

removing them from the fume hood.

Storage and Incompatibility

Proper storage is a critical, proactive safety measure.

Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated area.[5][9]

Causality: Segregation from incompatible materials is vital to prevent uncontrolled and

potentially violent reactions. The acidic nature of the compound makes it reactive with bases,
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while its organic structure makes it susceptible to strong oxidizing agents.[5][10]

Incompatible Materials Potential Hazard

Strong Oxidizing Agents May cause fire or explosion.

Strong Bases Exothermic neutralization reaction.

Strong Acids May cause decomposition.

Section 5: Emergency Response and First Aid
Preparation is key to managing emergencies effectively. All laboratory personnel must know the

location of safety showers, eyewash stations, and spill kits.

Spill Response Protocol (for small laboratory spills <5g)

Evacuate & Alert: Alert personnel in the immediate area. Evacuate if the spill is large or you

feel unwell.

Isolate: Restrict access to the spill area.

Protect: Don appropriate PPE, including an N95 respirator, gloves, and goggles.

Contain & Clean: Gently cover the spill with an inert absorbent material (e.g., vermiculite,

sand). Do not use combustible materials like paper towels.

Collect: Carefully sweep up the absorbed material and place it into a labeled, sealed

container for hazardous waste disposal.[5] Avoid creating dust.

Decontaminate: Wipe the spill area with soap and water.

Dispose: Dispose of all contaminated materials as hazardous waste according to institutional

guidelines.[5]
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Skin or Eye Contact Inhalation Ingestion

Exposure Event

Remove contaminated clothing Move to fresh air immediately Rinse mouth with water

Flush affected area with water for 15 minutes
(Use eyewash for eyes)

Seek Immediate Medical Attention
(Bring SDS)

If breathing is difficult, provide oxygen or
perform artificial respiration Do NOT induce vomiting

Click to download full resolution via product page

Caption: Emergency response workflow for personal exposure.

First Aid Measures
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Exposure Route First Aid Protocol

Inhalation

Remove the person to fresh air and keep them

comfortable for breathing. If not breathing, give

artificial respiration. Call a physician if

symptoms occur.[5]

Skin Contact

Take off contaminated clothing immediately.

Wash off with plenty of soap and water for at

least 15 minutes. If skin irritation persists, seek

medical attention.[5][9]

Eye Contact

Rinse cautiously with water for several minutes,

holding eyelids open. Remove contact lenses if

present and easy to do. Continue rinsing for at

least 15 minutes. Get immediate medical

attention.[5][9]

Ingestion

Rinse mouth thoroughly with water. Do NOT

induce vomiting. Call a POISON CENTER or

doctor if you feel unwell.[5][9]

Section 6: Toxicological and Ecological Profile
Toxicological Summary The primary toxicological concerns are acute. No chronic exposure

data or carcinogenicity information is readily available.[5] This lack of data reinforces the need

for the precautionary principle—all exposures should be minimized. The known effects are:

Acute Oral Toxicity: Harmful if swallowed.[5]

Irritation: Causes irritation to the skin, eyes, and respiratory system.[5]

Ecological Information and Disposal Current data suggests the compound is not classified as

hazardous to the environment and is not expected to persist in wastewater treatment plants.[5]

However, this does not mean it can be disposed of in regular waste streams.

Expertise Insight: As a chlorinated heterocyclic compound, it should always be treated as

hazardous waste. The potential for the formation of harmful organochlorine byproducts in the
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environment necessitates responsible disposal.

Disposal Protocol: All waste, including empty containers and contaminated materials, must

be disposed of through an approved hazardous waste disposal plant, in accordance with

local, state, and federal regulations.[5]

Conclusion
3,6-Dichloropyridazine-4-carboxylic acid is a valuable tool for chemical innovation, but its

safe use is paramount. A safety-conscious culture, built on a foundation of understanding the

"why" behind procedures, is the most robust defense against laboratory accidents. By

integrating engineering controls, meticulous work practices, and appropriate PPE, researchers

can confidently and safely harness the synthetic potential of this compound. This guide serves

as a dynamic resource; always cross-reference it with the most current Safety Data Sheet from

your supplier and your institution's specific safety protocols.

References
Title: 3,6-Dichloropyridazine | C4H2Cl2N2 | CID 67331 Source: PubChem - NIH URL:[Link]
Title: 3,6-Dichloropyridazine-4-carboxylic acid | C5H2Cl2N2O2 | CID 433804 Source:
PubChem - NIH URL:[Link]
Title: Safety Data Sheet - 3,6-Dichloropyridazine-4-carboxylic acid Source: Angene
Chemical URL:[Link]
Title: 3,6-Dichloropyridazine-4-carboxylic acid Source: Oakwood Chemical URL:[Link]
Title: 3,6-dichloropyridazine-4-carboxylic acid Source: Stenutz URL:[Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [3,6-Dichloropyridazine-4-carboxylic acid safety data
sheet]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b042499#3-6-dichloropyridazine-4-carboxylic-acid-
safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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